Cas no 1261448-31-0 (3-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone
• CAS No: 1261448-31-0
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4982694
• Update Time: 2023-08-24

3-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF4O/c11-4-3-9(16)7-2-1-6(12)5-8(7)10(13,14)15/h1-2,5H,3-4H2
• InChI Key： GZTSRJXWZKHAQG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1